Cas no 486-73-7 (Isoquinoline-1-carboxylic acid)

Isoquinoline-1-carboxylic acid Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid
• Isoquinoline-1-carboxylic acid
• Isoquinling-1-carboxylic acid
• 1-Carboxyisoquinoline
• 2-Indanone
• BORON TRIMETHOXIDE
• Isoquinaldic acid.
• isoquinoline carboxylic acid
• LSOQUINOLINE-1-CARBOXYLICACID
• METHYL BORATE-11B
• RARECHEM AL BO 1345
• rimethoxyboron
• TRIMETHOXYBORANE
• TRIMETHYL BORATE-11B
• isoquinolinecarboxylic acid
• Isoquinoline-1-carboxylicacid
• Isoquinioline-1-carboxylic acid
• isoquinolinic acid
• PubChem7537
• isoquinoline-1carboxylic acid
• KSC170S7D
• 1-isoquinoline-carboxylic acid
• 1-isoquinoline carboxylic acid
• XAAKCCMYRKZRAK-UHFFFAOYSA-
• STR06344
• NSC218351
• BBL001470
• B8AHM99SW2
• SY018979
• W-106045
• F2191-0251
• Z844451606
• SB37327
• 486-73-7
• NS00043370
• SCHEMBL287165
• EINECS 207-639-6
• AI3-61946
• AC-10287
• Isoquinaldic acid
• A7348
• EN300-55949
• NSC-218351
• CHEMBL1650606
• InChI=1/C10H7NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H,12,13)
• AKOS005171622
• Isoquinoline-1-carboxylic acid, technical, >=97.0% (T)
• FS-1571
• BB 0253757
• I0671
• AM20070108
• MFCD00006901
• DTXSID60197566
• AP-065/40744548
• FT-0607986
• NSC 218351
• Isoquinoline-1-carboxylic acid, 99%
• CS-W002015
• DB-019232
• ALBB-005987
• STK503654
• +Expand

• MDL： MFCD00006901
• InChIKey： XAAKCCMYRKZRAK-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H,12,13)
• SMILES： O([H])C(C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C([H])N=1)=O
• BRN： 129177

Computed Properties

• Exact Mass: 173.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.048
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 1.93300
• PSA: 50.19000
• Merck: 13,9784
• Refractive Index: n20/D 1.358(lit.)
• Boiling Point: 405.6°C at 760 mmHg
• Melting Point: 164 °C (dec.) (lit.)
• Flash Point: 8 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.932 g/mL at 20 °C(lit.)

Isoquinoline-1-carboxylic acid Security Information

• Symbol: GHS07
• RTECS：ED5600000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25-S45-S36/37/39-S27-S16
• Risk Phrases：R11
• Dangerous goods sign： Xn Xi T F
• Hazardous Material transportation number：UN 2416 3/PG 2
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： R11: very flammable. R21: harmful in contact with skin. R23/25: toxic by inhalation and accidental swallowing.
• Signal Word：Warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：21

Isoquinoline-1-carboxylic acid Customs Data

• HS CODE：29334990
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%